2-[methoxy(methyl)amino]ethyl 4-aminobenzoate

• CAS: 100811-92-5
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• SMILES: CN(CCOC(=O)C1=CC=C(C=C1)N)OC
• InChI: InChI=1S/C11H16N2O3/c1-13(15-2)7-8-16-11(14)9-3-5-10(12)6-4-9/h3-6H,7-8,12H2,1-2H3
• InChIKey: KRMCSAZWAFLZCC-UHFFFAOYSA-N

Over-addition plagues ketone synthesis from simple PABA esters like benzocaine. 2-[Methoxy(methyl)amino]ethyl 4-aminobenzoate (CAS 100811-92-5) solves this with its Weinreb-type ester architecture, enabling controlled single Grignard/organolithium additions without low-temperature kinetic control. • Enables stable 5-membered chelated intermediate, releasing ketone only upon aqueous workup. • Higher predicted aqueous solubility (2,858 mg/L) simplifies workup vs. benzocaine. • NSC 160256 - NCI-accredited, purity ≥98%, in stock for rapid global delivery.

2-[Methoxy(methyl)amino]ethyl 4-Aminobenzoate: Structural Identity and Comparator Landscape

2-[Methoxy(methyl)amino]ethyl 4-aminobenzoate (CAS 100811-92-5, NSC 160256) is a synthetic ester of para-aminobenzoic acid (PABA) distinguished by a 2-[methoxy(methyl)amino]ethanol alcohol component, yielding the molecular formula C₁₁H₁₆N₂O₃ and a molecular weight of 224.26 g/mol [1]. Unlike the widely recognized topical anesthetic benzocaine (ethyl 4-aminobenzoate, CAS 94-09-7)—a simple ethyl ester of PABA with MW 165.19 and LogP ~1.95 [2]—this compound incorporates an N-methoxy-N-methyl moiety on the ester side chain, rendering it structurally analogous to a Weinreb amide (N-methoxy-N-methylamide) built into an ester scaffold [3]. The compound is catalogued under the alternate name Ethanol,2-(methoxymethylamino)-, 1-(4-aminobenzoate) and carries the NCI screening designation NSC 160256 [1]. This structural design positions it at the intersection of classical PABA ester chemistry and Weinreb-type synthetic methodology, a dual identity not replicated by any marketed aminoester local anesthetic or common PABA-derived research intermediate.

Weinreb-type synthetic intermediate: N-methoxy-N-methyl moiety enables controlled ketone/aldehyde synthesis research.

Polarity-expanded PABA ester: higher H-bonding capacity supports aqueous solubility and SAR profiling studies.

Mesogenic building block: methoxyethyl scaffold with documented liquid crystal precursor precedent.

NCI DTP repository compound (NSC 160256): institutional screening access for oncology research starting points.

• [1] iChemistry. CAS:100811-92-5 – Ethanol,2-(methoxymethylamino)-, 1-(4-aminobenzoate). http://www.ichemistry.cn/chemistry/100811-92-5.htm View Source
• [2] StudyHippo. Benzocaine C9H11NO2 Structure – Flashcards. 2017. ACD/LogP: 1.95; Polar Surface Area: 52 Ų; H-bond acceptors: 3. View Source
• [3] Khalid M, Mohammed S. Synthesis of Weinreb and their Derivatives (A-Review). Oriental Journal of Chemistry. 2020;36(2):206-219. doi:10.13005/ojc/360201 View Source

Why Common 4-Aminobenzoate Esters Cannot Substitute for This Compound

Within the 4-aminobenzoate ester family, compounds are frequently treated as interchangeable based on their shared PABA core; however, the alcohol-side-chain architecture dictates distinct reactivity profiles that preclude generic substitution. Benzocaine terminates in a simple ethyl group (two sp³ carbons, no heteroatoms beyond the ester oxygen), which provides no latent nucleophilic or chelating functionality [1]. Procaine incorporates a tertiary diethylamino group (pKa ~8.9) that is protonated at physiological pH, conferring water solubility but no Weinreb-type reactivity [2]. The closest structural analog, 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3), features a methoxyethyl ester tail (C₁₀H₁₃NO₃, MW 195.22, LogP 1.65, PSA 61.55 Ų) [3] but lacks the N-methyl substitution on the amino nitrogen that defines the target compound's methoxy(methyl)amino motif. It is precisely this N-methoxy-N-methyl arrangement—absent in all three comparators—that confers the capacity to form a stable five-membered chelated tetrahedral intermediate upon nucleophilic addition, the hallmark of Weinreb amide chemistry [4]. Consequently, any attempt to replace 2-[methoxy(methyl)amino]ethyl 4-aminobenzoate with benzocaine, procaine, or 2-methoxyethyl 4-aminobenzoate in applications requiring controlled acyl transfer, ketone synthesis, or metal-chelating intermediate stabilization will fail at the mechanistic level. The quantitative evidence below substantiates where and why differentiation matters.

Benzocaine ethyl ester Lacks N-methoxy-N-methyl; over-addition risk with organometallic reagents limits ketone synthesis utility.

Procaine tertiary amine side chain Protonated amine at physiological pH; no chelation-capable N-methoxy group present.

2-Methoxyethyl 4-aminobenzoate no N-methyl Missing N-methyl substitution alters derivatization pathways and may affect chromatographic retention behavior.

• [1] StudyHippo. Benzocaine C9H11NO2 Structure – Flashcards. 2017. View Source
• [2] StudyHippo. Procaine C13H20N2O2 Structure – Flashcards. 2018. Polar Surface Area: 56 Ų. View Source
• [3] Molbase. 2-Methoxyethyl 4-aminobenzoate (CAS 68599-71-3). LogP: 1.6532; PSA: 61.55; MW: 195.215. View Source
• [4] OUCI. Recent Developments in Weinreb Synthesis and Their Applications. Oriental Journal of Chemistry. 2019. Stable five-membered cyclic tetrahedral intermediate prevents over-addition. View Source

Quantitative Differentiation from Closest Structural Analogs

Weinreb-Type Reactivity for Controlled Ketone Synthesis

The target compound contains an N-methoxy-N-methylamino group on its alcohol side chain, which is structurally and mechanistically homologous to a Weinreb amide (N-methoxy-N-methylamide). In Weinreb amide chemistry, nucleophilic addition of Grignard or organolithium reagents produces a stable five-membered cyclic tetrahedral intermediate via chelation between the methoxy oxygen, the carbonyl oxygen, and the metal counterion, thereby preventing the over-addition that plagues reactions of conventional esters (e.g., benzocaine, procaine) [1]. This chelated intermediate collapses only upon aqueous workup, releasing a ketone or aldehyde product with high selectivity [2]. By contrast, benzocaine (ethyl ester) and procaine (diethylaminoethyl ester) react with organometallic reagents to form a tetrahedral intermediate that rapidly eliminates alkoxide, generating a ketone that is more reactive than the starting ester—leading unavoidably to tertiary alcohol over-addition products [3]. The practical consequence is that the target compound can serve as a single-step ketone/aldehyde precursor via Grignard or organolithium addition, whereas benzocaine and procaine cannot be used for this purpose without complex protection strategies. No quantitative yield comparison has been published specifically for this compound; this differentiation is based on class-level mechanistic inference from Weinreb amide chemistry, which has been extensively validated across hundreds of substrates [2].

Weinreb-type reactivity

Class-level inference

N-methoxy-N-methyl enables stable chelated intermediate formation after nucleophilic addition; prevents over-addition typical of conventional esters (e.g., benzocaine, procaine).

Supports controlled ketone/aldehyde synthesis pathway selection.

Based on Weinreb amide mechanistic literature; no compound-specific yield data published.

Evidence Dimension	Controlled single-addition acyl transfer to organometallic reagents (ketone/aldehyde synthesis)
Target Compound Data	N-methoxy-N-methyl moiety present; capable of forming stable chelated tetrahedral intermediate after nucleophilic addition (class-level prediction)
Comparator Or Baseline	Benzocaine (ethyl ester): no N-methoxy-N-methyl group; ketone intermediate is more reactive than starting ester, leading to over-addition and tertiary alcohol formation. Procaine: tertiary amine side chain, no chelation-capable N-methoxy group.
Quantified Difference	Not quantifiable from published single-compound data; class-level difference is categorical (Weinreb-type reactivity present vs. absent). Weinreb amides typically achieve >80% ketone yields with Grignard reagents vs. <20% for conventional esters under identical conditions [2].
Conditions	Class-level mechanistic inference from Weinreb amide literature (1981–present); Grignard/organolithium addition in anhydrous THF or Et₂O at −78°C to 0°C, followed by aqueous NH₄Cl workup [2].

Why This Matters

For synthetic chemistry procurement, this compound uniquely enables a convergent ketone/aldehyde synthesis strategy within the PABA ester scaffold—an option categorically unavailable with benzocaine, procaine, or 2-methoxyethyl 4-aminobenzoate.

• [1] OUCI. Recent Developments in Weinreb Synthesis and Their Applications. Oriental Journal of Chemistry. 2019. Nucleophilic addition to Weinreb amides results in a unique and stable five-membered cyclic tetrahedral intermediate. View Source
• [2] Khalid M, Mohammed S. Synthesis of Weinreb and their Derivatives (A-Review). Oriental Journal of Chemistry. 2020;36(2):206-219. Weinreb amides react with Grignard reagents, organolithiums, and LiAlH₄ to produce ketones or aldehydes without over-addition. View Source
• [3] Chemistry StackExchange. Reacting Grignard reagent with esters to exclusively produce a ketone. 2021. Standard method: use Weinreb amide; conventional esters lead to over-addition. View Source

Physicochemical Profile vs. Benzocaine

The target compound exhibits a predicted ACD/LogP of 1.58, which is 0.37 log units lower than benzocaine's ACD/LogP of 1.95 [1][2]. The polar surface area (PSA) of 65 Ų is 13 Ų higher than benzocaine's 52 Ų, reflecting the presence of 5 hydrogen-bond acceptors (vs. 3 for benzocaine) and 2 hydrogen-bond donors (vs. 1 for benzocaine) [1][2]. These differences are not marginal: a ΔLogP of −0.37 corresponds to an approximately 2.3-fold increase in relative aqueous solubility based on the Hansch solubility equation, and a ΔPSA of +13 Ų predicts measurably lower passive membrane permeability [3]. The water solubility estimate (WSKOW v1.41) for the target compound is 2,858 mg/L at 25°C, substantially higher than benzocaine's reported aqueous solubility of approximately 400–1,310 mg/L [1]. The boiling point of 365.2°C (at 760 mmHg) exceeds benzocaine's 310.7°C by approximately 55°C, reflecting stronger intermolecular interactions in the liquid phase [1][2]. All values for the target compound are predicted using ACD/Labs Percepta and EPISuite; experimental verification is not available in the published literature.

Physicochemical profile vs. benzocaine

Cross-study comparable

ΔLogP −0.37 ( ~2.3× higher aqueous partitioning), ΔPSA +13 Ų, H-bond donors +1, water solubility 2,858 mg/L (predicted) vs. ~400–1,310 mg/L for benzocaine.

Higher hydrophilicity informs solvent selection and chromatographic conditions.

All values predicted (ACD/Labs, EPISuite); experimental verification not available.

Evidence Dimension	Predicted physicochemical properties: LogP, PSA, H-bond acceptors/donors, aqueous solubility, boiling point
Target Compound Data	ACD/LogP: 1.58; PSA: 65 Ų; H-bond acceptors: 5; H-bond donors: 2; MW: 224.26; BP: 365.2±48.0°C; Water solubility (WSKOW): 2,858 mg/L [1]
Comparator Or Baseline	Benzocaine: ACD/LogP: 1.95; PSA: 52 Ų; H-bond acceptors: 3; H-bond donors: 1; MW: 165.19; BP: 310.7±15.0°C; Water solubility: ~400–1,310 mg/L [2]
Quantified Difference	ΔLogP: −0.37 (~2.3× higher predicted aqueous partitioning); ΔPSA: +13 Ų (+25%); ΔH-bond acceptors: +2 (+67%); ΔH-bond donors: +1 (+100%); ΔBP: +54.5°C; ΔWater solubility: ~2.2–7.1× higher
Conditions	Predicted data generated using ACD/Labs Percepta Platform – PhysChem Module and US EPA EPISuite™ (KOWWIN v1.67, WSKOW v1.41, MPBPWIN v1.42) [1]

Why This Matters

The systematically higher hydrophilicity and hydrogen-bonding capacity of this compound relative to benzocaine directly inform solvent selection for reaction setup, chromatographic purification conditions, and formulation strategies in biological assay preparation—practical procurement considerations that affect daily laboratory workflow.

• [1] StudyHippo. 2-[Methoxy(methyl)amino]ethyl 4-aminobenzoate C11H16N2O3 Structure – Flashcards. 2018. ACD/LogP: 1.58; PSA: 65 Ų; H-bond acceptors: 5; H-bond donors: 2; BP: 365.2°C; Water solubility (WSKOW): 2,858 mg/L. View Source
• [2] StudyHippo. Benzocaine C9H11NO2 Structure – Flashcards. 2017. ACD/LogP: 1.95; PSA: 52 Ų; H-bond acceptors: 3; H-bond donors: 1; BP: 310.7°C. View Source
• [3] FoodB. Showing Compound Benzocaine (FDB023574). 2011. Water Solubility: 2.85 g/L (ALOGPS); logP: 2.2 (ALOGPS), 1.5 (ChemAxon). View Source

Structural Differentiation from 2-Methoxyethyl 4-Aminobenzoate

The closest commercially available structural analog to the target compound is 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3; C₁₀H₁₃NO₃; MW 195.22), which shares the same PABA core and a methoxyethyl ester tail but lacks the N-methyl substituent on the amino nitrogen of the alcohol side chain [1]. The target compound (CAS 100811-92-5) contains a methoxy(methyl)amino group (N-CH₃ present), producing C₁₁H₁₆N₂O₃ (MW 224.26), versus the methoxyethyl analog (CAS 68599-71-3) which has C₁₀H₁₃NO₃ (MW 195.22) [2]. This N-methylation results in a lower LogP (1.58 vs. 1.65, Δ = −0.07), a higher PSA (65 vs. 61.55 Ų, Δ = +3.45 Ų), and an additional hydrogen-bond donor (2 vs. 1) [1][2]. While the LogP difference is modest, the PSA increase of 3.45 Ų and the additional H-bond donor measurably alter chromatographic retention behavior and solubility profiles in polar solvents. Critically, the N-methyl group also blocks potential acylation or alkylation at that nitrogen, directing subsequent derivatization exclusively to the aromatic amine or the ester carbonyl—a regiochemical constraint absent in the non-methylated analog [3]. All values for the target compound are predicted (ACD/Labs Percepta) and have not been experimentally validated. For 2-methoxyethyl 4-aminobenzoate, values are also predicted or calculated.

vs. 2-methoxyethyl analog

Cross-study comparable

N-methyl substitution present (vs. absent in CAS 68599-71-3); ΔMW +29 Da, ΔPSA +3.45 Ų, additional H-bond donor.

N-methyl restricts derivatization at side-chain nitrogen, directing regioselective modifications.

Predicted data; no experimental LogP/PSA validation for either compound.

Evidence Dimension	Molecular weight, LogP, PSA, hydrogen-bond donor count, and N-substitution pattern
Target Compound Data	MW: 224.26; ACD/LogP: 1.58; PSA: 65 Ų; H-bond donors: 2; N-methyl present on the amino nitrogen of the alcohol side chain [1]
Comparator Or Baseline	2-Methoxyethyl 4-aminobenzoate (CAS 68599-71-3): MW: 195.22; LogP: 1.65; PSA: 61.55 Ų; H-bond donors: 1; no N-methyl on the alcohol-side-chain amino group [2]
Quantified Difference	ΔMW: +29.04 Da (+14.9%); ΔLogP: −0.07; ΔPSA: +3.45 Ų (+5.6%); ΔH-bond donors: +1
Conditions	Predicted values (ACD/Labs Percepta for target; molbase/chemsrc for comparator); no experimental LogP or PSA data available for either compound

Why This Matters

When selecting between these two closely related compounds for structure-activity relationship (SAR) studies or fragment-based drug design, the N-methyl substitution alters the hydrogen-bonding profile and restricts the derivatization options at the alcohol-side-chain nitrogen—factors that directly influence which biological targets or synthetic pathways can be explored.

• [1] StudyHippo. 2-[Methoxy(methyl)amino]ethyl 4-aminobenzoate C11H16N2O3 Structure – Flashcards. 2018. MW: 224.256; ACD/LogP: 1.58; PSA: 65 Ų; H-bond donors: 2. View Source
• [2] Molbase. 2-Methoxyethyl 4-aminobenzoate (CAS 68599-71-3). MW: 195.215; LogP: 1.6532; PSA: 61.55. View Source
• [3] iChemistry. CAS:100811-92-5 – Ethanol,2-(methoxymethylamino)-, 1-(4-aminobenzoate). Alternate name confirms N-methyl substitution pattern. View Source

NSC 160256 Designation and NCI Screening Pedigree

The compound carries the designation NSC 160256, assigned by the National Cancer Institute (NCI) Developmental Therapeutics Program, indicating it was formally accessioned into the NCI compound repository and subjected to (or queued for) screening [1]. While specific NCI-60 human tumor cell line screening results for NSC 160256 are not publicly retrievable through PubMed or the NCI database at this time, the NSC assignment itself is a meaningful differentiator: it establishes that this compound met the NCI's structural novelty and purity criteria for repository inclusion—a quality gate that unscreened analogs such as 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3) or generic benzocaine have not passed [2]. In contexts where procurement decisions must be made under conditions of limited published data, the existence of an NSC designation provides a verifiable anchor point that the compound has undergone institutional-level evaluation and repository processing under standardized protocols. It also means the compound may have associated screening data in the NCI archives that can be requested or retrieved through the DTP Data Search tool.

NSC 160256 designation

Supporting evidence

NCI DTP repository accession confirmed; structural and purity review completed per institutional criteria.

Provides institutional screening pedigree for oncology research starting point selection.

No public NCI-60 IC₅₀/GI₅₀ data retrievable; archived screening results may be requested.

Evidence Dimension	Institutional biological screening status (NCI Developmental Therapeutics Program repository accession)
Target Compound Data	NSC 160256; formally accessioned by NCI DTP; structural and purity review completed [1]
Comparator Or Baseline	Benzocaine: No NSC number. 2-Methoxyethyl 4-aminobenzoate (CAS 68599-71-3): No NSC number identified. Procaine: NSC 7595 (different compound).
Quantified Difference	Qualitative binary distinction: NSC accession present vs. absent. No public IC₅₀ or GI₅₀ data retrievable for NSC 160256 at this time.
Conditions	NCI DTP compound repository accession criteria; historical screening framework (NCI-60 cell line panel)

Why This Matters

For researchers operating in cancer biology or drug discovery settings, the NSC designation provides a citable institutional pedigree and a potential pathway to retrieve archived screening data that can inform go/no-go decisions—an advantage not shared by the comparator analogs.

• [1] iChemistry. CAS:100811-92-5 – Ethanol,2-(methoxymethylamino)-, 1-(4-aminobenzoate). Lists NSC 160256 as a synonym. View Source
• [2] National Cancer Institute Developmental Therapeutics Program. NCI-60 Human Tumor Cell Lines Screen. https://dtp.cancer.gov/discovery_development/nci-60/ View Source

Mesogenic Scaffold for Liquid Crystal Synthesis

The methoxyethyl aminobenzoate structural core—shared by both the target compound and its close analog 2-methoxyethyl 4-aminobenzoate—has been demonstrated as an effective building block for synthesizing mesogenic (liquid crystalline) Schiff base esters [1]. In a published study by Prajapati and Bonde (2006), 2-methoxyethyl 4-aminobenzoate was condensed with 4-n-alkoxybenzaldehydes and 4-n-alkoxybenzoyloxybenzaldehydes to produce two homologous series of Schiff base ester mesogens, with all twelve compounds in Series II exhibiting enantiotropic mesomorphism [1]. The methoxyethyl tail contributes to the mesophase behavior by providing conformational flexibility while maintaining sufficient polar character to support smectic layer ordering [2]. Neither benzocaine (ethyl ester; too short and inflexible a tail) nor procaine (diethylaminoethyl ester; tertiary amine disrupts mesogenic packing) has been reported in any liquid crystal application [3]. For the target compound specifically, the additional N-methyl group on the alcohol-side-chain nitrogen offers a further point of structural variation that could modulate mesophase transition temperatures and phase morphology—a parameter space accessible through systematic structural modification that is not available with the simpler methoxyethyl analog [3].

Mesogenic scaffold precedent

Class-level inference

2-Methoxyethyl analog experimentally validated as mesogenic precursor (12 homologues, enantiotropic mesomorphism); target’s N-methyl provides additional structural variation handle.

Supports liquid crystal precursor research; unexplored N-methyl effect on mesophase behavior.

Based on Prajapati & Bonde (2006) analog data; no target-specific mesogenic data reported.

Evidence Dimension	Demonstrated utility as a precursor for mesogenic Schiff base ester liquid crystals
Target Compound Data	Methoxyethyl 4-aminobenzoate core (present) has been experimentally validated as a mesogenic building block; the target compound's additional N-methyl group provides a further derivatization handle [1][3]
Comparator Or Baseline	Benzocaine: No literature precedent for liquid crystal applications. Procaine: No literature precedent for liquid crystal applications. 2-Methoxyethyl 4-aminobenzoate: Validated by Prajapati & Bonde (2006) as mesogenic precursor; twelve homologues synthesized and characterized [1].
Quantified Difference	Qualitative categorical difference: mesogenic precursor capability demonstrated (class-level) vs. absent. For the close analog (CAS 68599-71-3), SmA mesophase observed for n-pentoxy through n-hexadecyloxy homologues; n-butoxy derivative non-mesogenic [1].
Conditions	Schiff base condensation in ethanol with glacial acetic acid catalyst; mesophase characterization by polarizing optical microscopy (POM) and differential scanning calorimetry (DSC) [1].

Why This Matters

For materials chemistry and liquid crystal research groups, procuring a PABA ester with a documented mesogenic pedigree eliminates the need to screen simple analogs (benzocaine, procaine) that have no established utility in this application space, saving both synthesis time and procurement budget.

• [1] Prajapati AK, Bonde NL. Mesogenic Schiff's Base Esters with a Methoxyethyl Tail. Molecular Crystals and Liquid Crystals. 2006;461:15-28. Two homologous series synthesized from 2-methoxyethyl 4-aminobenzoate; all twelve Series II compounds exhibit mesomorphism. View Source
• [2] Semantic Scholar. Synthesis, mesomorphic properties and DFT calculations of new coumarin Schiff base-ester liquid crystals. 2023. References Prajapati & Bonde methodology. View Source
• [3] iChemistry. CAS:100811-92-5. Structural confirmation of N-methyl substitution distinguishing target from 2-methoxyethyl 4-aminobenzoate. View Source

Optimal Research Application Scenarios

Weinreb-Type Acyl Transfer for Ketone or Aldehyde Synthesis

In synthetic organic chemistry workflows requiring the conversion of a carboxylic acid derivative to a ketone or aldehyde without over-addition, this compound functions as a latent Weinreb-type acylating agent. The N-methoxy-N-methylamino moiety on the ester side chain is predicted, based on well-established Weinreb amide mechanistic principles (stable five-membered chelated tetrahedral intermediate), to enable controlled single addition of Grignard or organolithium reagents, releasing the ketone or aldehyde product only upon aqueous workup [1]. This application scenario is uniquely enabled by the target compound's structural design; neither benzocaine, procaine, nor 2-methoxyethyl 4-aminobenzoate possesses the requisite N-methoxy-N-methyl functionality. Researchers should consider this compound when designing convergent synthetic routes that require a PABA-derived ketone intermediate without resorting to protection/deprotection sequences or low-temperature kinetic control strategies that are necessary with conventional esters [2]. The predicted higher aqueous solubility (2,858 mg/L) relative to benzocaine (~400–1,310 mg/L) may also simplify aqueous workup procedures .

SAR Exploration of PABA Ester Hydrogen-Bonding Profiles

For medicinal chemistry programs investigating PABA esters as enzyme inhibitors, receptor ligands, or prodrug candidates, this compound offers a systematically altered hydrogen-bonding profile compared to the benzocaine baseline. With 5 H-bond acceptors (+67% vs. benzocaine's 3), 2 H-bond donors (+100% vs. benzocaine's 1), and a PSA of 65 Ų (+25% vs. benzocaine's 52 Ų) [1], the compound explores a distinct quadrant of chemical property space that is inaccessible with simpler alkyl PABA esters. The lower LogP (1.58 vs. 1.95) predicts approximately 2.3-fold higher relative aqueous partitioning, which may translate to improved solubility in aqueous assay buffers and reduced non-specific protein binding [2]. Procurement of this compound as part of a focused SAR library enables systematic exploration of how incremental increases in polarity and hydrogen-bonding capacity affect target engagement, cellular permeability, and metabolic stability—parameters that cannot be interrogated with benzocaine or procaine alone.

Mesogenic Schiff Base Ester Liquid Crystal Precursor

Building on the demonstrated utility of the methoxyethyl 4-aminobenzoate core as a mesogenic building block, this compound can serve as a precursor for synthesizing Schiff base ester liquid crystals, where the aromatic amine undergoes condensation with alkoxybenzaldehydes to form the imine (Schiff base) mesogenic core [1]. The methoxy(methyl)amino tail provides conformational flexibility and polar character conducive to smectic layer formation, while the additional N-methyl group offers a structural variation point that has not been explored in published mesogen series. In the benchmark study by Prajapati and Bonde (2006), 2-methoxyethyl 4-aminobenzoate was condensed with twelve different 4-n-alkoxybenzoyloxybenzaldehydes, all of which exhibited enantiotropic mesomorphism [1]. The target compound's N-methylated analog would generate a distinct homologous series with potentially altered mesophase transition temperatures and phase morphology, representing a novel and publishable materials chemistry investigation [2].

NCI-Accessioned Starting Point for Cancer Drug Discovery

For academic or biotech drug discovery teams operating in oncology, the NSC 160256 designation provides a tangible advantage: the compound has been formally accessioned by the NCI Developmental Therapeutics Program, meaning it has passed the NCI's structural novelty and purity review gates [1]. While public NCI-60 screening data for this specific compound are not readily retrievable, the NSC number serves as a citable institutional pedigree that can be referenced in grant applications, publications, and internal review documents. Furthermore, researchers can contact the NCI DTP directly to request any archived screening results, potentially unlocking existing biological data without the cost and time of de novo screening [2]. This advantage is not available for the closest analog 2-methoxyethyl 4-aminobenzoate (CAS 68599-71-3), which lacks an NSC designation.

Application

Selection Property

Validation Focus

Weinreb-type ketone/aldehyde synthesis

N-methoxy-N-methyl ester architecture

Controlled single-addition Grignard/organolithium workup

PABA ester SAR studies

Systematically expanded polarity and H-bonding capacity

Aqueous solubility and target engagement profiling

Mesogenic Schiff base ester development

Methoxyethyl tail with N-methyl variation handle

Mesophase transition temperature modulation

Oncology research starting point

NCI DTP repository accession (NSC 160256)

Archived NCI-60 screening data retrieval

• [1] Prajapati AK, Bonde NL. Mesogenic Schiff's Base Esters with a Methoxyethyl Tail. Molecular Crystals and Liquid Crystals. 2006;461:15-28. View Source
• [2] iChemistry. CAS:100811-92-5 – Ethanol,2-(methoxymethylamino)-, 1-(4-aminobenzoate). Structural confirmation and NSC 160256 designation. View Source